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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

Introduction

Cesium chromate (Cs₂CrO₄) is a yellow crystalline solid and a potent oxidizing agent.[1][2]

While not utilized in civilian fireworks, it holds a niche but significant role in specialized military

and technical pyrotechnics.[3] The primary interest in cesium compounds for these applications

stems from their unique properties upon combustion, including emission in the near-infrared

(NIR) spectrum and a low ionization energy, which can influence the electromagnetic properties

of a rocket plume.[3][4] These characteristics make cesium-based compositions valuable for

applications such as infrared flares and special chemical tracers.[3] Cesium chromate serves

as a key ingredient, acting as both an oxidizer and a source of cesium atoms in these

formulations.[2][3]

Health and Safety Considerations

Cesium chromate is a hazardous substance requiring stringent safety protocols. It is classified

as a Category 2 oxidizing solid, a Category 1B carcinogen, and a Category 1 skin sensitizer.[1]

[5] As a hexavalent chromium compound, it is recognized as a known human carcinogen.[6]

Exposure can cause allergic skin reactions, and inhalation may lead to respiratory irritation.[1]

[6] Due to its oxidizing nature, it can intensify fires and must be stored away from combustible

materials and reducing agents.[1] All handling and experimental procedures must be conducted

in a controlled environment, such as a fume hood with local exhaust ventilation, utilizing

appropriate personal protective equipment (PPE).[1][7]
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Physicochemical and Safety Data
Quantitative data regarding the properties and hazards of Cesium Chromate are summarized

below.

Property Value Reference(s)

Chemical Formula Cs₂CrO₄ [1][2]

Appearance
Yellow odorless

powder/crystalline solid
[2][6]

CAS Number 13454-78-9 [1]

GHS Hazard Statements

H272: May intensify fire;

oxidizerH317: May cause an

allergic skin reactionH350:

May cause cancerH410: Very

toxic to aquatic life with long

lasting effects

[1][5]

Signal Word Danger [1][5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container. Keep away

from combustibles and

reducing agents. Store locked

up.

[1]

Incompatibilities
Reducing agents, combustible

materials, water/moisture.
[1]

Disposal

Dispose of contents/container

in accordance with local, state,

or federal regulations. Do not

flush to sewer or release to the

environment. Small spills may

be covered with sodium

bicarbonate or soda ash

before collection.

[1]
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Applications and Formulations
Cesium chromate's primary role is as an oxidizer in pyrotechnic compositions designed to

leverage the unique properties of cesium, namely its NIR emissions and low ionization

potential.[3][4]

Infrared Emitting Compositions
The ease of ionization of heavy alkali metals like cesium in flames is a key feature for military

applications.[3] Compositions containing cesium salts produce a plasma upon reaction that

radiates in the near-infrared range, which is of great interest for military uses such as IR flares.

[4]

Example Formulation
A known formulation for pyrotechnic sheets incorporates Cesium chromate with other

components to achieve specific performance characteristics.

Component
Percentage by
Weight

Role Reference(s)

Cesium chromate 19 – 38%
Primary Oxidizer,

Cesium Source
[3]

Cesium nitrate 37 – 57%
Secondary Oxidizer,

Cesium Source
[3]

Aluminum (Al) 14 – 15%
Primary Fuel (High-

temperature)
[3]

Boron (B) 4 – 5%
Secondary Fuel /

Igniter
[3]

Binder ~5%
Structural Integrity,

Processability
[3]
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The following protocols are representative methodologies for the safe handling and preparation

of pyrotechnic compositions containing Cesium chromate. Warning: All work with pyrotechnic

materials is inherently dangerous and should only be performed by trained professionals in an

appropriate laboratory setting with all necessary safety measures in place.[8][9]

Protocol: Safe Handling of Cesium Chromate
Preparation: Before handling, ensure all safety precautions have been read and understood

from the Safety Data Sheet (SDS).[1][5] Designate a specific, controlled work area, such as

a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[7] For procedures

that may generate dust, a full-face respirator is required.[7]

Dispensing: Handle the powder in an enclosed, controlled process to avoid creating dust.[1]

Use non-sparking tools for transfer.

Storage: Keep the primary container tightly sealed when not in use. Store away from heat,

ignition sources, and incompatible materials like combustibles and reducing agents.[1] The

storage area must be locked.[1]

Spill Management: In case of a small spill, do not raise dust.[1] Keep combustible materials

away.[1] Cover the spill with an inert material like sodium bicarbonate or soda ash, mix, and

then carefully scoop into a sealed container for disposal.[1]

Decontamination: Thoroughly wash hands and decontaminate the work surface after

handling. Contaminated clothing should not be allowed out of the workplace and must be

washed before reuse.[1][5]

Protocol: Preparation of a Cesium Chromate
Pyrotechnic Composition
This protocol is a general guideline for mixing a composition based on the formulation in

Section 2.2.
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Component Preparation: Individually, gently dry all components to remove moisture.

Separately, reduce the particle size of each crystalline component (Cesium chromate,

Cesium nitrate) to a fine powder using a non-sparking grinder or mortar and pestle. This

should be done in separate, clean equipment for each chemical to prevent cross-

contamination.

Weighing: In a designated weighing area inside a fume hood, accurately weigh each

component according to the desired formulation. Use separate, clean containers for each

chemical. Never have more than one open container of a chemical in the active work area at

a time.[9]

Binder Activation (if applicable): If a solvent-activated binder is used, prepare the binder

solution according to its specific requirements in a separate vessel.

Blending (Diaper Method):

Place a large sheet of anti-static paper on a grounded surface.

Place the component with the largest volume (e.g., Cesium nitrate) in the center of the

paper.

Carefully add the other powdered components (Cesium chromate, Aluminum, Boron) on

top, forming a cone-shaped pile.

Blend the powders by lifting the corners of the paper one at a time, causing the powder to

gently roll over itself. Continue this process for at least 5-10 minutes or until the mixture is

homogenous in color and texture. This method minimizes friction and electrostatic

discharge risk.

Incorporation of Binder: If a wet process is used, the blended dry powder is transferred to a

non-sparking mixing bowl. The binder solution is added slowly while gently mixing with a

non-sparking spatula until a homogenous, damp mass is formed.

Consolidation & Curing: The resulting composition can be pressed into pellets or formed into

sheets as required by the application. The consolidated item must then be cured in a

temperature-controlled, ventilated environment until all solvent has evaporated and the item

is fully dried.
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Storage of Final Composition: Store the finished pyrotechnic items in a dry, cool, and stable

environment, away from ignition sources and in approved containers.[9]

Diagrams
// Node Definitions comp [label="Pyrotechnic Composition", fillcolor="#F1F3F4",

fontcolor="#202124"]; oxidizer [label="Oxidizers\n(Cesium Source)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; fuel [label="Fuels\n(Reducing Agents)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; binder [label="Binder", fillcolor="#34A853", fontcolor="#FFFFFF"];

cs_chromate [label="Cesium Chromate", fillcolor="#FBBC05", fontcolor="#202124"];

cs_nitrate [label="Cesium Nitrate", fillcolor="#FBBC05", fontcolor="#202124"]; al

[label="Aluminum", fillcolor="#5F6368", fontcolor="#FFFFFF"]; b [label="Boron",

fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges comp -> oxidizer [label=" Contains"]; comp -> fuel [label=" Contains"]; comp -> binder

[label=" Contains"]; oxidizer -> cs_chromate; oxidizer -> cs_nitrate; fuel -> al; fuel -> b; } DOT

Caption: Logical relationship of components in a Cesium Chromate formulation.

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cesium Chromate - ESPI Metals [espimetals.com]

2. Caesium chromate - Wikipedia [en.wikipedia.org]

3. jpyro.co.uk [jpyro.co.uk]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ibb.ch/library/pyro-safety/
https://www.benchchem.com/product/b076401?utm_src=pdf-body
https://www.benchchem.com/product/b076401?utm_src=pdf-body
https://www.benchchem.com/product/b076401?utm_src=pdf-body-img
https://www.benchchem.com/product/b076401?utm_src=pdf-body-img
https://www.benchchem.com/product/b076401?utm_src=pdf-custom-synthesis
https://www.espimetals.com/index.php/msds/492-Cesium%20Chromate
https://en.wikipedia.org/wiki/Caesium_chromate
http://www.jpyro.co.uk/wp-content/uploads/j15_09_uh556.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. publica-rest.fraunhofer.de [publica-rest.fraunhofer.de]

5. chemicalbook.com [chemicalbook.com]

6. Cesium chromate (Cs2CrO4) | CrCs2O4 | CID 61613 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. echemi.com [echemi.com]

8. apps.dtic.mil [apps.dtic.mil]

9. ibb.ch [ibb.ch]

To cite this document: BenchChem. [Application Notes: The Role of Cesium Chromate in
Pyrotechnic Compositions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076401#role-of-cesium-chromate-in-pyrotechnic-
compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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